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Compound of Interest

Compound Name: Ether, bis(2-triethoxysilylethyl)
CAS No.: 60600-67-1
Cat. No.: B15365502
Get Quote
. J

CAS No: 60600-67-1 | Synonyms: Bis(2-triethoxysilylethyl)ether; 1,1,1,7,7,7-Hexaethoxy-4-oxa-
1,7-disilaheptane

Part 1: Executive Safety Summary

The "Silent" Hazard: While standard Safety Data Sheets (SDS) often classify Ether, bis(2-
triethoxysilylethyl) as non-hazardous due to a lack of acute toxicity data, do not be
complacent. As a Senior Application Scientist, | categorize this reagent as a Moisture-Active
Ethanol Generator.

Upon contact with ambient humidity, the ethoxy groups hydrolyze, releasing Ethanol (a
flammable solvent) and generating silanol groups that uncontrollably crosslink (condense). This
creates two distinct risks:

» Safety Risk: Accumulation of flammable ethanol vapors in confined headspaces.

» Operational Risk: Irreversible degradation of the reagent into an insoluble gel (siloxane
polymer), ruining experiments.
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Core Directive: Handle as a flammable liquid precursor. Maintain strict moisture exclusion.[1][2]

[3]

Part 2: Chemical Intelligence & Reactivity

To handle this chemical safely, you must understand its degradation pathway. It is not just
"going bad"; it is chemically transforming.

Hydrolysis Mechanism:

Result: The liquid becomes viscous and eventually solidifies. The headspace fills with ethanol
vapor.

Physical Properties Table:

Property Value Operational Implication

_ Liquid (Colorless to pale Splash hazard; requires
Physical State -
yellow) liquid transfer protocols.

Heavy molecule; low vapor
Molecular Weight 398.64 g/mol pressure until hydrolysis

Occurs.

Thermally stable, but do not

Boiling Point >200°C (Estimated) o
distill without vacuum.
CRITICAL: The reagent has a
_ >100°C (Parent) / 13°C high flash point, but the
Flash Point ) o
(Hydrolysis Product) ethanol byproduct is highly

flammable.

| Solubility | Reacts with water; Soluble in alcohols, toluene. | Do not use aqueous washdown
for spills. |

Part 3: Personal Protective Equipment (PPE) Matrix

Standard "Safety Glasses & Lab Coat" is insufficient for organosilane handling due to the risk
of ocular bonding.
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1. Eye & Face Protection (Mandatory)[1]
¢ Requirement: Chemical Splash Goggles (ANSI Z87.1+).

o Reasoning: Alkoxysilanes can react with the moisture on the surface of the cornea (lacrimal
fluid), potentially bonding silica to the eye tissue. Safety glasses provide insufficient
protection against liquid aerosols or splashes.

2. Hand Protection (Glove Selection Logic)
o Primary Contact (Splash): Nitrile Rubber.

o Thickness: Minimum 0.11 mm (4 mil).
o Breakthrough: >480 min (Parent silane); <10 min (Ethanol byproduct).

o Protocol: Change gloves immediately upon splash. The ethanol generated by hydrolysis
will permeate thin nitrile quickly.

¢ Immersion/Spill Cleanup: Butyl Rubber or Viton®.

o Reasoning: Provides superior resistance to the organic solvents often used in conjunction
(Toluene, Ethanol).

3. Respiratory Protection

» Standard: Handle in a certified Fume Hood (Face velocity: 100 fpm).

o Emergency (Spill > 500 mL): Full-face respirator with Organic Vapor (OV) cartridges (Black
band).

Part 4: Operational Protocol (Moisture-Defensive

Handling)
A. Storage Logistics

e Environment: Store in a cool, dry area away from light.

o Container: Original crown-cap bottle or Schlenk flask.
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o Atmosphere:Nitrogen or Argon blanket is mandatory. Once opened, the headspace must be
purged with inert gas before resealing to prevent "crust” formation on the cap.

B. Transfer Workflow (The "Syringe Technique")

Avoid pouring. Pouring introduces atmospheric moisture and leads to hydrolysis on the bottle
threads, causing the cap to seize.

Preparation: Oven-dry all glassware (syringes, needles, reaction flasks) at 120°C for >2
hours.

e Purge: Insert a bleed needle (connected to N2 line) into the reagent bottle septum.
o Withdraw: Insert the sampling needle. Withdraw liquid slowly to avoid cavitation.
» Transfer: Inject directly into the reaction vessel through a septum.

» Seal: Remove needles and immediately wrap the bottle cap with Parafilm if storing long-
term.

C. Workflow Visualization

Inert Gas Purge

s (N2/Ar)
Clear Liquid

Cloudy/Gel

Check Clarity
(Turbid = Hydrolyzed)
>
Reagent Bottle ... BacKfillHeadspace _ ______________________________ Syringe Transfer Reaction Vessel
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Figure 1: Inert handling workflow to prevent moisture-induced degradation and ethanol release.

Part 5: Emergency & Disposal Procedures
Spill Management (Small Scale < 100 mL)
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o Evacuate & Ventilate: Remove ignition sources. The hydrolysis product (ethanol) is
flammable.

o Absorb: Use vermiculite, dry sand, or proprietary silicate absorbents. Do not use sawdust
(combustible).

» Deactivate: Transfer absorbed material to a fume hood. Allow to stand in an open container
for 24 hours to complete hydrolysis (releases ethanol vapors safely).

» Disposal: Dispose of the solid residue as Non-Hazardous Silica Waste (check local
regulations) or Organic Solid Waste.

Fire Fighting

¢ Media: Alcohol-resistant foam, Dry chemical, or CO2.[4]

o Contraindication:Do NOT use a direct water jet. Water will accelerate hydrolysis, releasing
more ethanol fuel immediately. Use water spray only to cool containers.

Waste Disposal Stream

e Route: Organic Solvents stream.
e Labeling: "Contains Organosilanes + Ethanol (potential)."

e Pre-treatment: If allowed, small amounts can be hydrolyzed intentionally in a hood by adding
to a large excess of water/ethanol mixture, then disposing of the liquid as solvent waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. eurogentec.com [eurogentec.com]

3. merckmillipore.com [merckmillipore.com]

e 4. sigmaaldrich.cn [sigmaaldrich.cn]

5. Bis(2-triethoxysilylethyl) ether | 60600-67-1 [chemicalbook.com]
6. echemi.com [echemi.com]

» To cite this document: BenchChem. [Field Guide: Safe Handling & Logistics for Ether, bis(2-
triethoxysilylethyl)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15365502/docs#field-guide-safe-handling-logistics-
for-ether-bis-2-triethoxysilylethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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